Cas no 91307-06-1 (1-(4-chlorophenyl)-2-methyl-5-thiophen-2-yl-1H-pyrrole)

• Product name: 1-(4-chlorophenyl)-2-methyl-5-thiophen-2-yl-1H-pyrrole
• CAS No: 91307-06-1
• MF: C₁₅H₁₂ClNS
• MW: 273.780481338501
• CID: 1962502
• PubChem ID: 3021800

1-(4-chlorophenyl)-2-methyl-5-thiophen-2-yl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-methyl-5-thiophen-2-yl-1H-pyrrole
• 1-(4-chlorophenyl)-2-methyl-5-thiophen-2-ylpyrrole
• 91307-06-1
• DTXCID40160995
• 1-(4-Chlorophenyl)-2-methyl-5-(2-thienyl)-1H-pyrrole
• 1H-Pyrrole, 1-(4-chlorophenyl)-2-methyl-5-(2-thienyl)-
• DTXSID60238504

• Inchi： InChI=1S/C15H12ClNS/c1-11-4-9-14(15-3-2-10-18-15)17(11)13-7-5-12(16)6-8-13/h2-10H,1H3
• InChI Key： WEBLDMGPLLTAHC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(N1C2=CC=C(C=C2)Cl)C3=CC=CS3

Computed Properties

• Exact Mass: 273.037898
• Monoisotopic Mass: 273.037898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.2

Experimental Properties

• Density: 1.23
• Boiling Point: 401.6°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.641